Cas no 2138119-74-9 (N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138119-74-9
• MF: C₁₃H₁₀F₃N₃O₄S
• MW: 361.296411991119
• CID: 5937014
• PubChem ID: 165500422
• Update Time: 2025-06-08

N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167904
• N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide
• 2138119-74-9

• Inchi： 1S/C13H10F3N3O4S/c14-13(15,16)8-1-6-11(17)12(7-8)18-24(22,23)10-4-2-9(3-5-10)19(20)21/h1-7,18H,17H2
• InChI Key： YPEPEGGCPMYRNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=C(C(F)(F)F)C=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 361.03441147g/mol
• Monoisotopic Mass: 361.03441147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Additional information on N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138119-74-9)

The compound N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138119-74-9) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a nitrobenzene moiety, makes it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide is its electron-withdrawing properties, which are attributed to the trifluoromethyl and nitro groups. These functional groups enhance the compound's reactivity, making it a versatile building block for synthesizing more complex molecules. In recent years, the demand for fluorinated compounds has surged, driven by their stability and bioactivity, which aligns with the growing interest in precision medicine and sustainable chemistry.

The synthesis of CAS No. 2138119-74-9 involves multi-step organic reactions, including sulfonylation and amination processes. Its purity and yield are critical for ensuring its effectiveness in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. As the pharmaceutical industry shifts toward targeted therapies, the role of sulfonamide-based compounds like this one is becoming increasingly prominent.

From an environmental perspective, the development of N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide aligns with the principles of green chemistry. Researchers are exploring ways to optimize its synthesis to minimize waste and reduce energy consumption. This focus on sustainability resonates with global trends, such as the push for eco-friendly manufacturing and the reduction of carbon footprints in chemical production.

In conclusion, N-[2-amino-5-(trifluoromethyl)phenyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138119-74-9) represents a promising area of research with broad applications. Its unique chemical properties and compatibility with modern drug design strategies make it a compound of significant interest. As scientific advancements continue, this molecule is likely to play a pivotal role in the development of next-generation therapeutic agents and functional materials.